

Optimizing Etravirine dosage for specific patient populations

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Etravirine

Cat. No.: B1671769

[Get Quote](#)

Technical Support Center: Optimizing Etravirine Dosage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with **Etravirine**. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

General Dosing and Administration

1. What is the standard recommended dosage of **Etravirine** for treatment-experienced adults?

The recommended oral dosage of **Etravirine** for adult patients is 200 mg taken twice daily, following a meal.^{[1][2]} The tablets should be swallowed whole with a liquid. For patients who have difficulty swallowing, the tablets can be dispersed in water.^{[3][4]}

2. How does food affect the absorption of **Etravirine**?

Administering **Etravirine** under fasting conditions can decrease its systemic exposure (AUC) by about 50%. Therefore, it is crucial to take **Etravirine** following a meal to ensure adequate absorption.^[5]

Dosing in Specific Patient Populations

3. Are there specific dosage recommendations for pediatric patients?

Yes, the dosage for pediatric patients aged 2 to less than 18 years and weighing at least 10 kg is based on body weight and should not exceed the recommended adult dose.^[1] The tablets should be taken orally following a meal.^[1]

Table 1: Pediatric Dosage of **Etravirine** by Body Weight^{[6][7][8]}

Body Weight	Recommended Twice Daily Dose
10 kg to <20 kg	100 mg
20 kg to <25 kg	125 mg
25 kg to <30 kg	150 mg
≥30 kg	200 mg

4. What is the recommended dosage for pregnant individuals?

The recommended oral dosage of **Etravirine** for pregnant individuals is 200 mg taken twice daily, following a meal.^{[1][2]} No dose adjustment is required during pregnancy as the pharmacokinetics of **etravirine** are not significantly altered.^[9]

5. How should **Etravirine** dosage be adjusted for patients with hepatic impairment?

No dosage adjustment is necessary for patients with mild or moderate hepatic impairment (Child-Pugh Class A or B).^{[5][10][11][12]} The pharmacokinetics of **Etravirine** have not been evaluated in patients with severe hepatic impairment (Child-Pugh Class C), and therefore its use is not recommended in this population.^[13]

Table 2: Pharmacokinetic Parameters of **Etravirine** in Patients with Hepatic Impairment Compared to Healthy Subjects^{[10][11]}

Hepatic Impairment Level	Change in AUC ₀₋₁₂	Change in C _{max}
Mild (Child-Pugh A)	13% lower	13% lower
Moderate (Child-Pugh B)	18% lower	2% lower

6. Is a dose adjustment required for patients with renal impairment?

No, a dosage adjustment for **Etravirine** is not required for patients with renal impairment.^{[5][12][14]} Since renal clearance of **Etravirine** is negligible (<1.2%), the impact of renal impairment on its elimination is expected to be minimal.^{[5][14][15]}

Drug-Drug Interactions

7. What are the key drug-drug interactions to consider when using **Etravirine**?

Etravirine is a substrate of CYP3A, CYP2C9, and CYP2C19 and can also act as an inducer of CYP3A and an inhibitor of CYP2C9 and CYP2C19.^{[2][14][16]} This can lead to significant drug-drug interactions. Co-administration with drugs that induce these enzymes can decrease **Etravirine** concentrations, while co-administration with inhibitors can increase its levels.^[16]

Table 3: Selected Drug-Drug Interactions and Dosage Recommendations

Co-administered Drug	Effect on Drug Concentrations	Dosing Recommendation
Antiretrovirals		
Atazanavir/ritonavir	Decreased atazanavir C _{min} by ~40% [17]	Use with caution. [17]
Lopinavir/ritonavir	Etravirine C _{min} reduction comparable to darunavir/ritonavir [18]	No dose adjustment necessary.
Darunavir/ritonavir	Decreased etravirine exposure	No dose adjustment necessary.
Dolutegravir	Etravirine significantly reduces dolutegravir concentrations	Dolutegravir should only be used with etravirine when co-administered with atazanavir/ritonavir, darunavir/ritonavir, or lopinavir/ritonavir. [1]
Other Medications		
Clarithromycin	Decreased clarithromycin and increased etravirine concentrations	No dose adjustment for most infections. Consider alternative for Mycobacterium avium complex. [12]
Rifabutin	Decreased etravirine and rifabutin concentrations	Caution is advised, especially with boosted protease inhibitors. [12]
Fluconazole	Increased etravirine exposure (1.9-fold) [12]	No dose adjustment, but use with caution. [12]
Voriconazole	Increased etravirine exposure (1.4-fold) [12]	No dose adjustment, but use with caution. [12]
Atorvastatin	No clinically relevant effect on etravirine	No dose adjustments needed, but atorvastatin dose may

need alteration based on clinical response.[1][12]

Sildenafil	Decreased sildenafil concentrations[16]	Dose adjustment of sildenafil may be needed.
Warfarin	Potential for increased or decreased warfarin metabolism	Use with caution and increase INR monitoring.[19]

Troubleshooting Guides

Monitoring and Assay Issues

8. How can **Etravirine** concentrations in plasma be accurately measured for pharmacokinetic studies?

A common and reliable method is using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[13][18][20] This technique offers high sensitivity and specificity for quantifying **Etravirine** in biological matrices.

Unexpected Clinical Observations

9. What should be done if a patient develops a rash during **Etravirine** treatment?

Severe, potentially life-threatening skin reactions have been reported. It is crucial to immediately discontinue **Etravirine** if a severe rash, or a rash accompanied by systemic symptoms (fever, malaise, etc.) or elevated liver transaminases, develops.[1][2] Clinical status, including liver transaminases, should be closely monitored.[3]

10. What is immune reconstitution syndrome and how does it relate to **Etravirine** therapy?

Immune reconstitution syndrome has been observed in patients treated with combination antiretroviral therapy, including **Etravirine**.[1] This syndrome occurs in the initial phase of treatment as the immune system recovers and mounts an inflammatory response to pre-existing opportunistic infections. Patients should be monitored for this syndrome.


Experimental Protocols

11. What is a typical experimental protocol for quantifying **Etravirine** in plasma using LC-MS/MS?

A validated LC-MS/MS method for the determination of **Etravirine** in plasma generally involves the following steps:


- **Sample Preparation:** Protein precipitation of plasma samples (e.g., using methanol) is a common and effective method.[18] An internal standard, such as a deuterated analog of **Etravirine**, is added prior to precipitation.[21]
- **Chromatographic Separation:** Separation is typically achieved on a C18 reverse-phase HPLC column.[18] A gradient mobile phase consisting of an aqueous buffer (e.g., ammonium acetate with formic acid) and an organic solvent (e.g., methanol with formic acid) is often used.[20]
- **Mass Spectrometric Detection:** Detection is performed using a tandem mass spectrometer with positive electrospray ionization (ESI+).[20] The precursor-to-product ion transitions for **Etravirine** and the internal standard are monitored in multiple reaction monitoring (MRM) mode for quantification.[20]
- **Calibration and Quantification:** Calibration curves are generated using known concentrations of **Etravirine** in the same biological matrix. The concentration of **Etravirine** in the study samples is then determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations




[Click to download full resolution via product page](#)

Caption: Mechanism of action of **Etravirine** on HIV-1 reverse transcriptase.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for optimizing **Etravirine** dosage.



[Click to download full resolution via product page](#)

Caption: Logical relationships in **Etravirine** dosage adjustment decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. researchgate.net [researchgate.net]
- 2. INTELENCE® (etravirine) Dosing and Administration - INTELENCE® | Intelence [intelence.com]
- 3. hivguidelines.org [hivguidelines.org]
- 4. [Chemical characteristics, mechanism of action and antiviral activity of etravirine] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. liverpool-hiv-hep.s3.amazonaws.com [liverpool-hiv-hep.s3.amazonaws.com]

- 6. go.drugbank.com [go.drugbank.com]
- 7. Etravirine (ETR) | Johns Hopkins HIV Guide [hopkinsguides.com]
- 8. Etravirine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
- 9. reference.medscape.com [reference.medscape.com]
- 10. Clinical Pharmacokinetics and Pharmacodynamics of Etravirine: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Effects of hepatic impairment on the steady-state pharmacokinetics of etravirine 200 mg BID: an open-label, multiple-dose, controlled Phase I study in adults - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Pharmacokinetic interactions between etravirine and non-antiretroviral drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. LC-MS/MS determination of etravirine in rat plasma and its application in pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Clinical pharmacokinetics and pharmacodynamics of etravirine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. What is the mechanism of Etravirine? [synapse.patsnap.com]
- 16. drugs.com [drugs.com]
- 17. accessdata.fda.gov [accessdata.fda.gov]
- 18. Validation of an electrospray ionization LC-MS/MS method for quantitative analysis of raltegravir, etravirine, and 9 other antiretroviral agents in human plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. croiconference.org [croiconference.org]
- 20. LC-MS/MS determination of etravirine in rat plasma and its application in pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. Quantification of darunavir and etravirine in human peripheral blood mononuclear cells using high performance liquid chromatography tandem mass spectrometry (LC-MS/MS), clinical application in a cohort of 110 HIV-1 infected patients and evidence of a potential drug-drug interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Optimizing Etravirine dosage for specific patient populations]. BenchChem, [2025]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1671769#optimizing-etravirine-dosage-for-specific-patient-populations>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com